Cas no 1785367-44-3 (N-(2-fluoro-6-methylphenyl)methylhydroxylamine)

• Product Name: N-(2-fluoro-6-methylphenyl)methylhydroxylamine
• CAS No: 1785367-44-3
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5783062
• PubChem ID: 84763587
• Update Time: 2025-06-11

N-(2-fluoro-6-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-fluoro-6-methylphenyl)methyl]hydroxylamine
• EN300-1843034
• 1785367-44-3
• N-(2-fluoro-6-methylphenyl)methylhydroxylamine

• Inchi： 1S/C8H10FNO/c1-6-3-2-4-8(9)7(6)5-10-11/h2-4,10-11H,5H2,1H3
• InChI Key： SGOLYSMVNAIKFV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1CNO

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2-fluoro-6-methylphenyl)methylhydroxylamine

Professional Introduction to N-(2-fluoro-6-methylphenyl)methylhydroxylamine (CAS No. 1785367-44-3)

N-(2-fluoro-6-methylphenyl)methylhydroxylamine (CAS No. 1785367-44-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and development. The presence of both fluoro and methyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a versatile building block for designing novel bioactive molecules.

The chemical structure of N-(2-fluoro-6-methylphenyl)methylhydroxylamine consists of a phenyl ring substituted at the 2-position with a fluoro group and at the 6-position with a methyl group. The hydroxylamine moiety attached to the methyl group introduces a polar hydroxyl functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. This combination of structural features makes it an attractive scaffold for modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluoro group at the 2-position of the phenyl ring in N-(2-fluoro-6-methylphenyl)methylhydroxylamine is particularly noteworthy, as it has been shown to enhance receptor binding affinity and prolong drug efficacy in several preclinical studies. For instance, fluorinated analogs have demonstrated improved pharmacological activity in models of pain management and neuroprotection, suggesting that this compound may exhibit similar benefits.

The methyl group at the 6-position serves to sterically hinder the phenyl ring, potentially influencing the compound's orientation within biological targets such as enzymes or receptors. This steric modulation can be critical for achieving optimal binding interactions and therapeutic efficacy. Additionally, the hydroxylamine functionality provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacological properties. Such modifications are essential for optimizing drug-like characteristics, including solubility, bioavailability, and metabolic stability.

The potential applications of N-(2-fluoro-6-methylphenyl)methylhydroxylamine extend to various therapeutic areas. In particular, its structural motifs are reminiscent of known pharmacophores found in drugs used for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of fluorinated aromatic compounds to cross the blood-brain barrier efficiently makes them particularly suitable for CNS drug development. Preclinical studies have indicated that compounds with similar structural features may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways.

Epidemiological and clinical evidence has highlighted the importance of targeting inflammation and oxidative stress in mitigating neurodegenerative processes. N-(2-fluoro-6-methylphenyl)methylhydroxylamine, with its dual functionality of a fluoro-substituted aromatic ring and a hydroxylamine moiety, is well-positioned to interfere with these pathological mechanisms. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production has been observed in cell culture models, suggesting its potential as an antioxidant and anti-inflammatory agent.

The synthesis of N-(2-fluoro-6-methylphenyl)methylhydroxylamine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include halogenation of the phenyl ring at the desired positions followed by nucleophilic substitution with hydroxylamine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

In conclusion, N-(2-fluoro-6-methylphenyl)methylhydroxylamine (CAS No. 1785367-44-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—particularly the fluoro group at the 2-position and the hydroxylamine moiety—makes it an excellent candidate for further investigation into CNS disorders and inflammatory conditions. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping future therapeutic strategies.